Cas no 886364-07-4 (3-Pyrrolidinecarboxylicacid, 1-[2-amino-1-(4-methoxyphenyl)ethyl]-)

• Product name: 3-Pyrrolidinecarboxylicacid, 1-[2-amino-1-(4-methoxyphenyl)ethyl]-
• CAS No: 886364-07-4
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 712569
• PubChem ID: 44890916

3-Pyrrolidinecarboxylicacid, 1-[2-amino-1-(4-methoxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylicacid, 1-[2-amino-1-(4-methoxyphenyl)ethyl]-
• 1-[2-AMINO-1-(4-METHOXY-PHENYL)-ETHYL]-PYRROLIDINE-3-CARBOXYLIC ACID
• 4-FLUORO-2-PHENYLAMINO-BENZOICACID
• 1-(2-amino-1-(4-methoxyphenyl)ethyl)pyrrolidine-3-carboxylic acid
• 886364-07-4
• 1-[2-amino-1-(4-methoxyphenyl)ethyl]pyrrolidine-3-carboxylic acid
• A13850
• 1-(2-amino-1-(4-methoxyphenyl)ethyl)pyrrolidine-3-carboxylicacid
• 1-[2-Amino-1-(4-methoxyphenyl)ethyl]pyrrolidine -3-carboxylic acid
• DTXSID10661404
• AB32312

• MDL： MFCD07369835
• Inchi： InChI=1S/C14H20N2O3/c1-19-12-4-2-10(3-5-12)13(8-15)16-7-6-11(9-16)14(17)18/h2-5,11,13H,6-9,15H2,1H3,(H,17,18)
• InChI Key： RWYGQCFWBARQPA-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C(CN)N2CCC(C2)C(=O)O

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: -1.8
• Surface Charge: 0
• Topological Polar Surface Area: 75.8Ų